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The accurate prediction of Remaining Useful Life (RUL) is critical across numerous domains,
from forecasting the degradation of manufacturing equipment to predicting the operational
lifespan of medical devices. For researchers and professionals in drug development,
analogous principles apply in predicting the stability and efficacy of pharmaceutical products
over time. Validating the performance of these predictive models is paramount to ensure their
reliability and to facilitate informed decision-making.

This guide provides a comprehensive comparison of key performance metrics for RUL
prediction models, outlines a detailed experimental protocol for model validation using a
benchmark dataset, and visualizes the validation workflow and the interrelation of metrics.

Experimental Protocol: A Step-by-Step Approach to
RUL Model Validation

A robust validation process is essential for assessing the performance of any RUL prediction
model. The following protocol outlines a standardized workflow, using the widely-accepted
NASA Commercial Modular Aero-Propulsion System Simulation (C-MAPSS) dataset as an
example. This dataset contains simulated time-series data for a fleet of turbofan engines under
different operational conditions and fault patterns.

» Data Acquisition and Preprocessing:
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o Obtain the Dataset: Download the C-MAPSS dataset, which includes training, testing, and
ground-truth RUL data.[1][2]

o Data Cleaning: Handle any missing or erroneous data points.

o Feature Engineering: Select relevant sensor channels that exhibit a monotonous behavior
with respect to the RUL. Common practice is to use a subset of the available sensors that
are most indicative of degradation.

o Data Normalization: Scale the sensor data to a common range (e.g.,[3] or [-1, 1]) to
prevent features with larger magnitudes from dominating the model training process.

o Windowing: Segment the time-series data into smaller windows of a fixed size. This
transforms the data into a format suitable for training sequence-based models like LSTMs
or CNNs.[1]

e Model Training and Prediction:

o Model Selection: Choose one or more RUL prediction models for evaluation (e.g., LSTM,
CNN, Gradient Boosting, etc.).

o Training: Train the selected model(s) on the preprocessed training dataset. A common
approach is to use a piecewise linear degradation model to define the RUL target labels
for the training data.

o Prediction: Use the trained model to predict the RUL for the test dataset.
o Performance Evaluation:

o Calculate Performance Metrics: Evaluate the model's predictions against the ground-truth
RUL values using a suite of performance metrics. This should include both point-wise error
metrics and prognostic metrics that assess performance over time.

o Comparative Analysis: If multiple models are being evaluated, compare their performance
across all chosen metrics.
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Quantitative Data Summary: A Comparison of
Performance Metrics

The choice of performance metrics is crucial for a comprehensive evaluation of an RUL
prediction model. The following table summarizes key metrics, their interpretation, and their
respective strengths and weaknesses.
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Metric Formula Interpretation Pros Cons
The average
\text{Predicted absolute
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Error (MAE) \sum_{i=1}{n} \text{Actual between the
RUL} i predicted and
actual RUL.[4]
The square root ) .
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of the average of _
errors more outliers than
Root Mean the squared
N heavily. It is a MAE. The units
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between
predicted and
actual RUL.[4][5]

commonly used
metric for

regression tasks.

are the same as
the predicted

value.

Scoring Function

Asymmetric
function that
penalizes late
predictions more

than early ones.

A competition-
defined metric
that reflects the
higher cost of
unexpected

failures.

Aligns with real-
world
maintenance
scenarios where

late predictions

are more critical.

Can be less
intuitive than
standard error
metrics. The
specific function

can vary.

Prognostic
Horizon (PH)

The time
difference
between the end-
of-life and the
first time the
prediction
continuously
stays within a
specified
accuracy zone.

[316][7]

Measures how
far in advance a
model can make
reliable
predictions.[3][7]

Provides a
practical
measure of a
model's
usefulness for
scheduling

maintenance.

The definition of
the "accuracy
zone" can be

subjective.
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The cumulative
version of -
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stable measure ]
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of performance
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Convergence

Quantifies how
quickly the
model's
predictions
converge to the
true RUL as
more data
becomes
available.[6][8]

Measures the
rate at which a
metric like
accuracy or
precision
improves over
time.[8]

Useful for
understanding
the model's
learning behavior

and stability.

Can be difficult to
quantify and
compare across

different models.

Visualizing the Validation Process

Diagrams can effectively illustrate complex workflows and relationships. The following

visualizations, created using the DOT language, depict the experimental workflow for RUL

model validation and the hierarchical relationship between key prognostic metrics.
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Caption: Experimental workflow for RUL model validation.
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Level 1: Timeliness

Prognostic Horizon (PH)
Is the prediction timely?

Level 2: Accuracy at a Point

o-A Performance

Is the prediction accurate at a specific time?

Level 3: Overall Accuracy

y

Relative Accuracy (RA)
How accurate is the prediction relative to the true RUL?

l

Cumulative Relative Accuracy (CRA)
What is the overall relative accuracy?

Level 4: Convergence

Convergence

Does the prediction improve over time?

Click to download full resolution via product page
Caption: Hierarchical relationship of prognostic metrics.

By following a structured experimental protocol and employing a diverse set of performance
metrics, researchers can rigorously validate their RUL prediction models. This ensures the
development of robust and reliable prognostic tools that can be confidently applied in real-world

scenarios.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Life (RUL) Prediction Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13439885#how-to-validate-the-performance-of-a-
remaining-useful-life-prediction-model]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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